Cas no 2138155-21-0 (sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate)

• Product Name: sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate
• CAS No: 2138155-21-0
• MF: C₄H₂F₃N₂NaO₂S
• MW: 222.12086057663
• CID: 5961571
• PubChem ID: 165449888
• Update Time: 2025-05-19

sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate
• 2138155-21-0
• EN300-723925

• Inchi： 1S/C4H3F3N2O2S.Na/c5-4(6,7)3-2(12(10)11)1-8-9-3;/h1H,(H,8,9)(H,10,11);/q;+1/p-1
• InChI Key： BYBIPHXULXEUSH-UHFFFAOYSA-M
• SMILES： S(C1C=NNC=1C(F)(F)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 221.96867725g/mol
• Monoisotopic Mass: 221.96867725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88Ų

Additional information on sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate

Introduction to Sodium 3-(Trifluoromethyl)-1H-Pyrazole-4-Sulfinate (CAS No. 2138155-21-0)

Sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate (CAS No. 2138155-21-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate consists of a pyrazole core substituted with a trifluoromethyl group and a sulfinate moiety. The trifluoromethyl group (CF₃) is known for its ability to enhance the metabolic stability and binding affinity of molecules, making it a frequently employed substituent in drug design. The sulfinate group, on the other hand, contributes to the compound's solubility and reactivity, facilitating its integration into various synthetic pathways.

In recent years, there has been a growing interest in exploring the potential of pyrazole derivatives in medicinal chemistry. Pyrazole scaffolds are versatile and can be modified in multiple ways to achieve specific pharmacological effects. Sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate stands out due to its combination of these functional groups, which may confer unique properties that are advantageous for drug development.

One of the most compelling aspects of sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate is its potential application in the synthesis of small-molecule inhibitors. These inhibitors are crucial in targeting various biological pathways involved in diseases such as cancer, inflammation, and infectious disorders. The trifluoromethyl group enhances the lipophilicity of the molecule, improving its ability to cross cell membranes and interact with biological targets. Additionally, the sulfinate group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the compound.

Recent studies have demonstrated the efficacy of trifluoromethyl-substituted pyrazoles in inhibiting enzymes and receptors that play key roles in disease mechanisms. For instance, research has shown that compounds containing the trifluoromethyl group exhibit improved binding affinity to proteases and kinases, which are often overexpressed in cancer cells. Sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate could potentially be used as a lead compound in the development of such targeted therapies.

The sulfinate group in sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate also offers opportunities for bioconjugation strategies. This functionality allows for the attachment of other molecules, such as biomarkers or imaging agents, enabling the development of novel diagnostic tools. The compound's solubility and stability make it an ideal candidate for pharmaceutical formulations, including injectable solutions and oral medications.

In addition to its pharmaceutical applications, sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate has shown promise in materials science. The unique electronic properties of the trifluoromethyl group can influence the material's conductivity and optical characteristics, making it useful in the development of organic semiconductors and light-emitting diodes (LEDs). The sulfinate group can also contribute to surface functionalization, enhancing adhesion and compatibility with other materials.

The synthesis of sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, are often employed to achieve high yields and purity. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on an industrial scale.

Quality control and analytical characterization are critical steps in ensuring the consistency and reliability of sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the identity and purity of the compound. These analytical methods provide detailed insights into the molecular structure and chemical properties, ensuring that the final product meets stringent industry standards.

The future prospects of sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate are vast and multifaceted. Ongoing research aims to explore new synthetic pathways that could improve production efficiency and reduce costs. Additionally, computational modeling and virtual screening techniques are being utilized to identify potential derivatives with enhanced pharmacological activity. These efforts underscore the compound's significance as a building block for innovative chemical discoveries.

In conclusion, sodium 3-(trifluoromethyl)-1H-pyrazole-4-sulfinate (CAS No. 2138155-21-0) is a remarkable compound with diverse applications across pharmaceuticals and materials science. Its unique molecular structure, characterized by a trifluoromethyl group and a sulfinate moiety, offers numerous opportunities for further research and development. As scientific understanding continues to advance, this compound is poised to play a pivotal role in shaping future therapeutic interventions and technological innovations.